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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tantalum diboride (TaB:) as a
critical component in ultra-high temperature ceramics (UHTCs). The information compiled
herein is intended to guide researchers and scientists in the development and characterization
of TaB2-based ceramics for applications in extreme environments, such as aerospace,
hypersonic vehicles, and advanced energy systems.[1][2][3]

Introduction to Tantalum Diboride UHTCs

Tantalum diboride (TaBz) is a leading candidate material for ultra-high temperature
applications due to its exceptional combination of properties.[1] It possesses a high melting
point (over 3000°C), excellent hardness, good thermal conductivity, and chemical stability at
elevated temperatures.[4][5] These characteristics make TaB2 and its composites ideal for
components that must withstand extreme thermal and mechanical loads, such as leading
edges of hypersonic vehicles, rocket nozzles, and furnace elements.[1][2][3]

The development of dense TaBz-based ceramics with optimized properties, however, presents
significant challenges due to the material's strong covalent bonding and low self-diffusion
coefficients. This necessitates high-temperature sintering processes, often with the addition of
sintering aids, to achieve full densification and desirable microstructures.
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Data Presentation: Properties of Tantalum Diboride
Ceramics

The following tables summarize key physical and mechanical properties of tantalum diboride
and its composites from various studies. These values are highly dependent on the processing
method, purity of starting materials, and final microstructure.

Table 1: Physical and Thermal Properties of Tantalum Diboride (TaB2) Ceramics

Property Value Sintering Method Reference
Density (g/cm?3) 11.15 - [4]
9.14 - [5]

Spark Plasma
11.22 (Apparent) S [6]
Sintering (SPS)

Melting Point (°C) > 3000 - [4]

Coefficient of Thermal
) 8.2x10-° - [4]
Expansion (/°C)

Table 2: Mechanical Properties of Tantalum Diboride (TaBz) Ceramics
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Sintering Method &
Property Value . Reference
Conditions

Young's Modulus

680 - [4]
(GPa)
Hot Pressed at
551 [7]
2100°C
Spark Plasma
500 Sintering (SPS) at [6]
2100°C
Vickers Hardness Hot Pressed at
25.6 [7]
(GPa) 2100°C
Spark Plasma
19.5 Sintering (SPS) at [6]
2100°C
) Physical Vapor
27 - 43 (Films) N [8][9]
Deposition
Flexural Strength Hot Pressed at
555 [7]
(MPa) 2100°C

Spark Plasma
400 + 20 (at 1900°C) Sintering (SPS) at [10]
2000-2200°C

Fracture Toughness 45 Hot Pressed at 7]
(MPa-m?/2) ' 2100°C

Experimental Protocols

The following are generalized protocols for the synthesis, densification, and characterization of
TaBz-based UHTCs. These should be adapted based on specific experimental goals and
available equipment.
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Protocol 1: Synthesis of Tantalum Diboride Powder via
Boro/Carbothermal Reduction

This protocol describes a common method for synthesizing TaBz powder from tantalum
pentoxide (Taz0s), boron carbide (B4C), and carbon.[7]

1. Materials and Equipment:

Tantalum pentoxide (Taz0s) powder

Boron carbide (B4C) powder

Carbon (graphite) powder

High-energy ball mill

Tube furnace with controlled atmosphere capabilities (e.g., flowing Argon)
Alumina or graphite crucibles

. Procedure:
Powder Preparation:

Calculate the stoichiometric amounts of Ta20s, BaC, and C required for the reaction: 2Ta20s
+ 5B4C + 3C - 4TaB2 + 8CO(g). An excess of B4C is often used to compensate for boron
loss.

Weigh the powders and place them in a milling jar with appropriate grinding media.

Mill the powders for several hours to ensure homogeneous mixing and particle size
reduction.

Boro/Carbothermal Reduction:

Place the mixed powder in a crucible and load it into the tube furnace.

Purge the furnace with an inert gas (e.g., high-purity Argon) to remove oxygen.

Heat the furnace to the reaction temperature, typically in the range of 1500-1600°C.[7]

Hold at the reaction temperature for a sufficient duration (e.g., 1-2 hours) to ensure complete
reaction.

Cool the furnace down to room temperature under the inert atmosphere.

Post-Synthesis Processing:

Gently grind the synthesized TaB: clinker into a fine powder using a mortar and pestle or a
low-energy milling process.
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» Characterize the powder for phase purity (e.g., via X-ray Diffraction) and particle size
distribution.

Protocol 2: Densification of Tantalum Diboride Ceramics
via Hot Pressing

This protocol outlines the procedure for densifying TaBz powder into a dense ceramic billet
using a hot press.

1. Materials and Equipment:

e Synthesized TaB2 powder

e Graphite die and punches

e Boron nitride spray or graphite foil (as a releasing agent)

e Hot press with vacuum or controlled atmosphere capabilities

2. Procedure:
e Die Preparation:

o Coat the inner surfaces of the graphite die and the faces of the punches with boron nitride
spray or line them with graphite foil to prevent reaction with the TaB2 powder and to facilitate
sample removal.

e Powder Loading:

e Pour the TaB2 powder into the die cavity.
o Level the powder and insert the top punch.

e Hot Pressing Cycle:

e Place the die assembly into the hot press.

o Evacuate the chamber to a low vacuum (e.g., ~100 Pa) or fill with an inert gas.[11]

o Apply a low initial pressure to the punches.

e Begin heating the sample at a controlled rate (e.g., 20°C/min).[11]

 Increase the pressure to the desired level (e.g., 30 MPa) as the temperature rises.[11]

o Hold at the sintering temperature, typically between 1900°C and 2200°C, for 1-2 hours.[5]

» After the holding time, cool the sample down to room temperature. The cooling can be free
cooling.[11]
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» Release the pressure once the sample has cooled sufficiently.
o Sample Extraction and Characterization:

o Carefully extract the densified TaB: billet from the die.

e Clean the surface to remove any residual graphite or boron nitride.

e Measure the bulk density using the Archimedes method.

» Prepare the sample for microstructural and mechanical characterization.

Protocol 3: Characterization of Mechanical Properties

This protocol provides a general procedure for measuring the Vickers hardness and fracture
toughness of densified TaB2 ceramics. These tests should be performed in accordance with
relevant ASTM standards (e.g., ASTM C1327 for Vickers hardness and ASTM C1421 for
fracture toughness).[9][12]

1. Materials and Equipment:

e Dense TaB:2 ceramic sample

» Diamond polishing slurries of decreasing patrticle size (e.g., 15, 6, 1 um)
» Polishing machine

» Vickers hardness tester with a diamond indenter

o Optical microscope with a calibrated measurement system

2. Procedure:
e Sample Preparation:

o Cut the densified TaB: billet into specimens of appropriate dimensions for testing.
o Grind and polish one surface of each specimen to a mirror finish using progressively finer
diamond slurries.

¢ Vickers Hardness Measurement:

» Place the polished specimen on the stage of the Vickers hardness tester.

o Apply a specific load (e.g., 9.8 N) through the diamond indenter for a set dwell time (e.g., 15
seconds).

¢ Measure the lengths of the two diagonals of the resulting indentation using the optical
microscope.
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o Calculate the Vickers hardness (HV) using the standard formula.
» Perform multiple indentations at different locations to obtain an average value.

o Fracture Toughness (Indentation Fracture Method):

» Using a higher load on the Vickers indenter, create indentations that generate radial cracks
from the corners.

» Measure the length of the indentation diagonals and the length of the cracks emanating from
the corners.

o Calculate the fracture toughness (K _IC) using an appropriate empirical equation (e.g., Anstis
equation). This method provides an estimate of fracture toughness. For more accurate
measurements, methods like the single-edge precracked beam (SEPB) or chevron-notched
beam (CNB) as described in ASTM C1421 are recommended.[12]

Protocol 4: Evaluation of Oxidation Resistance

This protocol describes a basic method for assessing the oxidation resistance of TaB2 ceramics
at high temperatures.

1. Materials and Equipment:

e Dense TaB2 ceramic coupons of known dimensions and weight

» High-temperature furnace capable of reaching at least 1500°C in an air atmosphere
e Alumina sample holder

» High-precision balance

2. Procedure:
e Sample Preparation:

o Prepare rectangular or cylindrical coupons of the TaB2 ceramic.
e Measure the surface area and initial weight of each coupon.

e Oxidation Test:

e Place the coupons on the alumina holder and insert them into the furnace at room
temperature.

o Heat the furnace in air to the desired oxidation temperature (e.g., 1200°C, 1400°C, 1600°C).

e Hold at the temperature for a specific duration (e.g., 1, 5, 10 hours).
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e Cool the furnace down to room temperature.
e Analysis:

o Carefully remove the oxidized coupons and measure their final weight.

o Calculate the weight change per unit surface area.

» Characterize the surface and cross-section of the oxidized coupons using Scanning Electron
Microscopy (SEM) and X-ray Diffraction (XRD) to analyze the oxide scale morphology and
composition. The formation of a protective tantalum oxide (Ta20s) layer is expected.[7]

Visualizations

Experimental Workflow for TaB2 UHTC Fabrication and
Characterization

Click to download full resolution via product page

Caption: Experimental workflow for TaB2 UHTC fabrication and characterization.

Factors Influencing Mechanical Properties of TaB:
Ceramics
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Caption: Relationship between processing, microstructure, and mechanical properties.

Simplified Oxidation Mechanism of TaBz-based UHTCs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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